2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE

• IUPAC Name: 2-[(4E)-4-[(1,3-dimethylpyrazol-4-yl)methylidene]-1-ethyl-5-oxoimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C13H17N5O2S/c1-4-18-12(20)10(15-13(18)21-7-11(14)19)5-9-6-17(3)16-8(9)2/h5-6H,4,7H2,1-3H3,(H2,14,19)/b10-5+
• InChI Key: WNPJIHJEOHOHKR-BJMVGYQFSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CN(N=C2C)C)N=C1SCC(=O)N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CN(N=C2C)C)/N=C1SCC(=O)N
• Molecular Formula: C13H17N5O2S
• Molecular Weight: 307.37 g/mol

Description

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE is a complex organic compound that features a pyrazole and imidazole moiety. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole moiety: This can be achieved by reacting 1,3-diketones with hydrazine derivatives under acidic or basic conditions.

Formation of the imidazole moiety: This involves the cyclization of α-amino ketones with aldehydes or ketones in the presence of an acid catalyst.

Coupling of the pyrazole and imidazole moieties: This step involves the condensation of the pyrazole derivative with the imidazole derivative under controlled conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines.

Scientific Research Applications

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE has several scientific research applications, including:

Medicinal Chemistry: This compound is studied for its potential as a therapeutic agent due to its biological activities.

Biological Research: It is used in studies to understand its effects on various biological pathways and targets.

Pharmaceuticals: The compound is explored for its potential use in drug development and formulation.

Industrial Applications: It may be used in the synthesis of other complex organic compounds and materials.

Mechanism of Action

The mechanism of action of 2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific biological context and application.

Comparison with Similar Compounds

Similar Compounds

1,3-DIMETHYL-1H-PYRAZOL-4-YL: A pyrazole derivative with similar structural features.

1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL: An imidazole derivative with similar structural features.

Uniqueness

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ETHYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)ACETAMIDE is unique due to its combination of pyrazole and imidazole moieties, which confer distinct chemical and biological properties